Cas no 121263-10-3 (2,4-Dibromo-3-nitropyridine)

• Product Name: 2,4-Dibromo-3-nitropyridine
• CAS No: 121263-10-3
• MF: C₅H₂Br₂N₂O₂
• MW: 281.889579296112
• MDL: MFCD09750299
• CID: 135207
• PubChem ID: 22308696
• Update Time: 2025-06-25

2,4-Dibromo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-nitropyridine
• pyridine, 2,4-dibromo-3-nitro-
• 3-Nitro-2,4-dibromopyridine
• Pyridine,2,4-dibromo-3-nitro-
• 2,4-bis(bromanyl)-3-nitro-pyridine
• TRA0002612
• FCH1393059
• RP06643
• CM11002
• BC227168
• SY012287
• OR345229
• BC002980
• AX8066572
• AB0039742
• Y7250
• A804703
• AKOS015891619
• MFCD09750299
• 2 pound not4-Dibromo-3-nitropyridine
• CS-0145992
• 121263-10-3
• DTXSID70624535
• FT-0656519
• SCHEMBL15201483
• AS-31800
• DB-061892

• MDL： MFCD09750299
• Inchi： 1S/C5H2Br2N2O2/c6-3-1-2-8-5(7)4(3)9(10)11/h1-2H
• InChI Key： JGJXIUCFDVHTST-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 279.84826
• Monoisotopic Mass: 279.848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.4

Experimental Properties

• Density: 2.221
• Boiling Point: 262 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.649
• PSA: 56.03
• LogP: 3.03800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,4-Dibromo-3-nitropyridine

Introduction to 2,4-Dibromo-3-nitropyridine (CAS No: 121263-10-3)

2,4-Dibromo-3-nitropyridine, with the chemical formula C₅H₂Br₂N₂O₂ and CAS number 121263-10-3, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound belongs to the class of nitropyridines, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The presence of both bromine and nitro substituents on the pyridine ring endows it with unique reactivity, making it a valuable building block for constructing more complex molecules.

The structural features of 2,4-Dibromo-3-nitropyridine contribute to its broad utility in synthetic chemistry. The nitro group (–NO₂) is a well-known electrophile, facilitating nucleophilic substitution reactions, while the bromine atoms (–Br) can be selectively displaced by various nucleophiles, allowing for further functionalization. This dual reactivity makes it an indispensable tool in the synthesis of heterocyclic compounds, which are prevalent in biologically active molecules.

In recent years, 2,4-Dibromo-3-nitropyridine has garnered attention in the development of novel pharmaceuticals. Researchers have leveraged its structural framework to design molecules with potential therapeutic applications. For instance, studies have explored its role in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitropyridine scaffold is particularly attractive due to its ability to modulate protein-protein interactions and enzyme activity.

One of the most compelling aspects of 2,4-Dibromo-3-nitropyridine is its role in medicinal chemistry as a precursor for drug discovery. The compound’s reactivity allows chemists to introduce diverse functional groups systematically, enabling the rapid assembly of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds that exhibit promising biological activity. Recent advancements in computational chemistry have further enhanced the efficiency of using 2,4-Dibromo-3-nitropyridine by predicting optimal reaction conditions and minimizing trial-and-error experimentation.

The agrochemical industry also benefits from the versatility of 2,4-Dibromo-3-nitropyridine. Its derivatives have been investigated as potential intermediates for herbicides and pesticides due to their ability to interact with biological targets in plants and pests. By modifying the substituents on the pyridine ring, researchers can fine-tune the biological activity of these compounds, leading to more effective and selective agrochemicals.

From a materials science perspective, 2,4-Dibromo-3-nitropyridine has been explored in the synthesis of advanced materials such as organic semiconductors and luminescent dyes. The nitro group can enhance electron-withdrawing properties, making it useful in designing materials with specific electronic or optical characteristics. Additionally, brominated pyridines are known to exhibit good thermal stability and solubility, which are critical factors in material performance.

The synthesis of 2,4-Dibromo-3-nitropyridine typically involves nitration and bromination reactions on a pyridine precursor. These reactions require careful control of conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, catalytic bromination techniques have reduced waste generation while improving yield.

In conclusion,2,4-Dibromo-3-nitropyridine (CAS No: 121263-10-3) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical development, agrochemical innovation, and material science research. As our understanding of molecular interactions deepens,2,4-Dibromo-3-nitropyridine will likely continue to play a pivotal role in advancing chemical synthesis and drug discovery efforts worldwide.